2-(4-bromo-3-fluorophenyl)oxirane
Overview
Description
2-(4-bromo-3-fluorophenyl)oxirane is a chemical compound with the CAS Number: 1400997-35-4 . It has a molecular weight of 217.04 and its IUPAC name is 2-(4-bromo-3-fluorophenyl)oxirane .
Molecular Structure Analysis
The molecular structure of 2-(4-bromo-3-fluorophenyl)oxirane consists of a three-membered cyclic ether (oxirane) attached to a phenyl ring that is substituted with bromine and fluorine . The InChI code for this compound is 1S/C8H6BrFO/c9-6-2-1-5(3-7(6)10)8-4-11-8/h1-3,8H,4H2 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-bromo-3-fluorophenyl)oxirane involves the reaction of 4-bromo-3-fluoroaniline with epichlorohydrin in the presence of a base to form the oxirane ring.", "Starting Materials": [ "4-bromo-3-fluoroaniline", "Epichlorohydrin", "Base (e.g. NaOH)" ], "Reaction": [ "Dissolve 4-bromo-3-fluoroaniline in a suitable solvent (e.g. ethanol)", "Add epichlorohydrin and base to the reaction mixture", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the crude product", "Purify the crude product by column chromatography or recrystallization" ] } | |
CAS RN |
1400997-35-4 |
Molecular Formula |
C8H6BrFO |
Molecular Weight |
217 |
Purity |
95 |
Origin of Product |
United States |
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